N'-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine

• IUPAC Name: N'-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H15BrN2O/c1-8(15-5-4-14)12-7-9-6-10(13)2-3-11(9)16-12/h2-3,6-8,15H,4-5,14H2,1H3
• InChI Key: SAFNSCOCFRHESV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(O1)C=CC(=C2)Br)NCCN
• Molecular Formula: C12H15BrN2O
• Molecular Weight: 283.16 g/mol

Description

N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine is a chemical compound that has been extensively studied for its scientific research applications. This compound is also known as BFEEDA and is a derivative of benzofuran, which is a heterocyclic aromatic compound.

Mechanism of Action

The mechanism of action of N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine involves its reaction with ROS, which leads to the formation of a fluorescent product. The fluorescence intensity of the product is directly proportional to the levels of ROS in the sample. This mechanism has been extensively studied and validated in various cell types and animal models.
Biochemical and Physiological Effects:
N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine has been shown to have minimal effects on cell viability and metabolism, making it a safe and reliable tool for studying ROS in cells. However, it is important to note that excessive use of this compound may lead to oxidative stress and cell damage.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine in lab experiments include its high selectivity and sensitivity towards ROS, its compatibility with various cell types and imaging techniques, and its ease of use. However, the limitations of using this compound include its potential cytotoxicity at high concentrations and the need for specialized equipment for fluorescence imaging.

Future Directions

For the research on N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine include the development of more specific and sensitive ROS probes, the optimization of its imaging techniques, and the exploration of its potential therapeutic applications in oxidative stress-related diseases. Additionally, the use of BFEEDA in combination with other imaging agents and therapies may enhance its diagnostic and therapeutic potential.

Synthesis Methods

The synthesis of N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine involves the reaction of 5-bromo-1-benzofuran-2-carboxylic acid with ethylenediamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography.

Scientific Research Applications

N-[1-(5-bromo-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine has been used in scientific research as a fluorescent probe for detecting and measuring the levels of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that play a crucial role in various physiological and pathological processes. The ability of BFEEDA to selectively detect ROS has made it a valuable tool for studying oxidative stress-related diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.